![molecular formula C13H11IN2O3S B3478443 N-[4-(aminosulfonyl)phenyl]-4-iodobenzamide](/img/structure/B3478443.png)
N-[4-(aminosulfonyl)phenyl]-4-iodobenzamide
Overview
Description
Mechanism of Action
Target of Action
4-iodo-N-(4-sulfamoylphenyl)benzamide, also known as N-[4-(aminosulfonyl)phenyl]-4-iodobenzamide, is a derivative of sulfonamides . Sulfonamides are a significant class of compounds in the pharmaceutical industry, known for their diverse biological properties . They are widely used as anticancer, anti-inflammatory, antiviral agents, and well known for their antibacterial and enzyme inhibitor properties . .
Mode of Action
Sulfonamides are known to inhibit bacterial enzymes, particularly those involved in the synthesis of folic acid, an essential nutrient for bacterial growth .
Biochemical Pathways
Sulfonamides, in general, are known to interfere with the synthesis of folic acid in bacteria by inhibiting the enzyme dihydropteroate synthase . This disruption can lead to a halt in bacterial growth and replication .
Result of Action
As a sulfonamide derivative, it may exhibit antibacterial, anticancer, anti-inflammatory, and antiviral activities .
Advantages and Limitations for Lab Experiments
N-[4-(aminosulfonyl)phenyl]-4-iodobenzamide has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to study and manipulate. The compound has also been extensively studied, and its mechanism of action is well understood. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research on N-[4-(aminosulfonyl)phenyl]-4-iodobenzamide. One area of research is to investigate the potential use of the compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another area of research is to study the effects of this compound on other types of cancer cells, such as pancreatic cancer or ovarian cancer. Finally, researchers could investigate the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease or Parkinson's disease.
Scientific Research Applications
N-[4-(aminosulfonyl)phenyl]-4-iodobenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer. The compound has also been shown to be effective against cancer cells that are resistant to other treatments.
Properties
IUPAC Name |
4-iodo-N-(4-sulfamoylphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11IN2O3S/c14-10-3-1-9(2-4-10)13(17)16-11-5-7-12(8-6-11)20(15,18)19/h1-8H,(H,16,17)(H2,15,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSEIBGVWOAOUMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11IN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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